Cas no 851958-65-1 (1,3-benzodioxol-5-yl(3-ethoxy-4-methoxyphenyl)methanol)

• Product Name: 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxyphenyl)methanol
• CAS No: 851958-65-1
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 1834922
• Update Time: 2024-11-19

1,3-benzodioxol-5-yl(3-ethoxy-4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-yl(3-ethoxy-4-methoxyphenyl)methanol
• benzo[1,2-b,5,4-b']difuran
• Benzo[1,2-b:5,4-b']difuran
• Benzo[1,2-b:5,4-b]difuran (8CI,9CI)
• Benzo[1,3]dioxol-5-yl-(3,5-dimethoxy-phenyl)-methanol
• CTK1A0835
• AG-E-84566
• benzo[1,3]dioxol-5-yl-(3-ethoxy-4-methoxy-phenyl)-methanol
• benzo[1,2-d:5,4-d']bis-2(3H)-oxazolone
• SureCN4416833
• 1,3-BENZODIOXOLE-5-METHANOL, A-(3-ETHOXY-4-METHOXYPHENYL)-
• 1,3-Benzodioxole-5-methanol, α-(3-ethoxy-4-methoxyphenyl)-
• 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxyphenyl)methanol

• Inchi： 1S/C17H18O5/c1-3-20-15-8-11(4-6-13(15)19-2)17(18)12-5-7-14-16(9-12)22-10-21-14/h4-9,17-18H,3,10H2,1-2H3
• InChI Key： WLAKGWDVJHRVFP-UHFFFAOYSA-N
• SMILES： C1(=CC=C2OCOC2=C1)C(O)C1=CC=C(OC)C(OCC)=C1

Computed Properties

• Exact Mass: 302.115
• Monoisotopic Mass: 302.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2

Experimental Properties

• Density: 1.245
• Boiling Point: 457.6°C at 760 mmHg
• Flash Point: 230.6°C
• Refractive Index: 1.584